N-[2-(4-Benzyl-piperazin-1-yl)-2-oxo-ethyl]-benzenesulfonamide
Overview
Description
N-[2-(4-Benzyl-piperazin-1-yl)-2-oxo-ethyl]-benzenesulfonamide, commonly known as BPEB, is a chemical compound that belongs to the class of sulfonamides. BPEB has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
BPEB has been widely used in scientific research, particularly in the field of neuroscience. It has been shown to selectively bind to sigma-1 receptors, which are located in the endoplasmic reticulum and plasma membrane of cells. Sigma-1 receptors are involved in a variety of cellular processes, including calcium signaling, protein folding, and lipid metabolism. BPEB has been used to study the role of sigma-1 receptors in various physiological and pathological conditions, such as Alzheimer's disease, Parkinson's disease, and drug addiction.
Mechanism of Action
The mechanism of action of BPEB involves its binding to sigma-1 receptors. This binding leads to the modulation of various cellular processes, including the regulation of calcium signaling, the modulation of ion channels, and the regulation of protein folding. BPEB has been shown to have neuroprotective effects, as it can prevent neuronal cell death induced by various insults, such as oxidative stress and excitotoxicity.
Biochemical and Physiological Effects:
BPEB has been shown to have a variety of biochemical and physiological effects. It can modulate the activity of various enzymes, such as protein kinase C and nitric oxide synthase. BPEB also has anti-inflammatory effects, as it can inhibit the production of pro-inflammatory cytokines. In addition, BPEB has been shown to have analgesic effects, as it can modulate pain perception through its interaction with sigma-1 receptors.
Advantages and Limitations for Lab Experiments
BPEB has several advantages for lab experiments. It is a selective ligand for sigma-1 receptors, which allows for the specific modulation of these receptors without affecting other cellular processes. BPEB is also relatively stable and can be easily synthesized in large quantities. However, BPEB has some limitations for lab experiments. It has low water solubility, which can limit its use in certain experimental conditions. In addition, BPEB can exhibit non-specific binding to other proteins, which can complicate interpretation of experimental results.
Future Directions
There are several future directions for the study of BPEB. One area of research is the development of novel sigma-1 receptor ligands based on the structure of BPEB. This could lead to the discovery of compounds with improved pharmacological properties and therapeutic potential. Another area of research is the investigation of the role of sigma-1 receptors in various physiological and pathological conditions, such as neurodegenerative diseases and drug addiction. Finally, the use of BPEB in combination with other compounds could lead to the development of new therapeutic strategies for the treatment of various diseases.
properties
IUPAC Name |
N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c23-19(15-20-26(24,25)18-9-5-2-6-10-18)22-13-11-21(12-14-22)16-17-7-3-1-4-8-17/h1-10,20H,11-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRZDIIHATYCQTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)CNS(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.